Cas no 2228896-55-5 (1-methyl-3-{3H-1,2,3triazolo4,5-bpyridin-6-yl}-1H-pyrazol-5-amine)

• Product Name: 1-methyl-3-{3H-1,2,3triazolo4,5-bpyridin-6-yl}-1H-pyrazol-5-amine
• CAS No: 2228896-55-5
• MF: C₉H₉N₇
• MW: 215.214659452438
• CID: 6264810
• PubChem ID: 165948997
• Update Time: 2025-05-23

1-methyl-3-{3H-1,2,3triazolo4,5-bpyridin-6-yl}-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-{3H-1,2,3triazolo4,5-bpyridin-6-yl}-1H-pyrazol-5-amine
• 1-methyl-3-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yl}-1H-pyrazol-5-amine
• 2228896-55-5
• EN300-1731526

• Inchi： 1S/C9H9N7/c1-16-8(10)3-6(14-16)5-2-7-9(11-4-5)13-15-12-7/h2-4H,10H2,1H3,(H,11,12,13,15)
• InChI Key： SYLYHOHJONGXOA-UHFFFAOYSA-N
• SMILES： N1(C)C(=CC(C2C=NC3C(C=2)=NNN=3)=N1)N

Computed Properties

• Exact Mass: 215.09194332g/mol
• Monoisotopic Mass: 215.09194332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 98.3Ų

Additional information on 1-methyl-3-{3H-1,2,3triazolo4,5-bpyridin-6-yl}-1H-pyrazol-5-amine

Compound CAS No 2228896-55-5: 1-Methyl-3-{3H-[1,2,3]Triazolo[4,5-b]Pyridin-6-Yl}-1H-Pyrazol-5-Amine

The compound with CAS No 2228896-55-5, commonly referred to as 1-methyl-3-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yl}-1H-pyrazol-5-amine, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, which are widely studied due to their unique properties and applications in drug discovery and material science.

The structure of this compound is characterized by the presence of a pyrazole ring fused with a triazolo[4,5-b]pyridine moiety. The pyrazole ring is further substituted with a methyl group at position 1 and an amine group at position 5. The triazolo[4,5-b]pyridine moiety adds significant complexity to the molecule and contributes to its unique electronic properties.

Recent studies have highlighted the importance of heterocyclic compounds like 1-methyl-3-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yl}-1H-pyrazol-amine in medicinal chemistry. These compounds are known for their ability to interact with various biological targets, making them promising candidates for drug development.

In terms of synthesis, this compound can be prepared through a multi-step process involving the formation of the triazolo[4,5-b]pyridine ring followed by substitution reactions to introduce the methyl and amine groups. The synthesis pathway requires precise control over reaction conditions to ensure high yields and purity.

One of the most exciting developments in recent years has been the exploration of this compound's biological activity. Researchers have reported that it exhibits potent inhibitory effects on certain enzymes and receptors associated with diseases such as cancer and neurodegenerative disorders.

Moreover, computational studies using advanced molecular modeling techniques have provided insights into the compound's binding affinity and selectivity towards specific biological targets. These studies have been instrumental in guiding further optimization of the molecule for therapeutic applications.

The compound's unique structure also makes it a valuable building block for constructing larger molecular frameworks. Its ability to form hydrogen bonds and participate in π–π interactions makes it an attractive candidate for supramolecular chemistry applications.

In conclusion, CAS No 2228896-5-Yl}-amine represents a significant advancement in heterocyclic chemistry with broad implications for drug discovery and materials science.